Cas no 1822341-34-3 (METHYL2-AMINO-2-(3-BROMO-2-FLUOROPHENYL)ACETATE)

• Product Name: METHYL2-AMINO-2-(3-BROMO-2-FLUOROPHENYL)ACETATE
• CAS No: 1822341-34-3
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5580953
• PubChem ID: 130061702
• Update Time: 2025-07-16

METHYL2-AMINO-2-(3-BROMO-2-FLUOROPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(3-BROMO-2-FLUOROPHENYL)ACETATE
• 2-(3-Bromo-2-fluorophenyl)glycine methyl ester HCl
• Benzeneacetic acid, α-amino-3-bromo-2-fluoro-, methyl ester
• 1822341-34-3
• Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate
• EN300-1910498

• Inchi： 1S/C9H9BrFNO2/c1-14-9(13)8(12)5-3-2-4-6(10)7(5)11/h2-4,8H,12H2,1H3
• InChI Key： QTQSZMAOIXAMGQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(=O)OC)N

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 291.9±35.0 °C(Predicted)
• pka: 5.98±0.10(Predicted)

Additional information on METHYL2-AMINO-2-(3-BROMO-2-FLUOROPHENYL)ACETATE

Introduction to Methyl 2-Amino-2-(3-Bromo-2-Fluorophenyl)Acetate (CAS No. 1822341-34-3)

Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate, identified by its CAS number 1822341-34-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers.

The molecular structure of Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate consists of a central acetic acid moiety substituted with an amino group and a phenyl ring that is further modified with bromine and fluorine atoms. This unique arrangement of functional groups contributes to its distinct chemical properties and potential applications in drug development.

In recent years, there has been a growing interest in the synthesis and characterization of halogenated aromatic compounds due to their diverse pharmacological effects. The presence of both bromine and fluorine atoms in the phenyl ring enhances the compound's ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop new drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The versatility of its structure allows for modifications that can fine-tune its biological activity, making it a versatile tool in medicinal chemistry.

Recent studies have highlighted the role of Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate in the development of kinase inhibitors, which are crucial for treating cancers and other inflammatory diseases. The bromo and fluoro substituents on the phenyl ring are particularly important, as they can enhance binding affinity to protein targets. This has led to the discovery of several lead compounds that are now undergoing further optimization for clinical use.

The synthesis of Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromo and fluoro groups efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product.

In addition to its pharmaceutical applications, Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of new types of semiconductors and light-emitting devices. The halogenated aromatic system provides a stable framework that can be tailored for specific electronic functions.

The regulatory landscape for compounds like Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate is stringent, requiring thorough characterization and safety testing before they can be commercialized. However, the growing body of research supporting its potential benefits suggests that it will continue to be a focus of innovation in both academic and industrial settings.

In conclusion, Methyl 2-amino-2-(3-bromo-2-fluorophenyl)acetate (CAS No. 1822341-34-3) is a multifaceted compound with significant implications for pharmaceuticals and materials science. Its unique structure and biological activity make it a valuable asset in drug discovery, while its electronic properties offer exciting possibilities for advanced materials. As research progresses, we can expect to see even more applications emerge from this versatile molecule.